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Compound of Interest

Compound Name: BPK-29 hydrochloride

Cat. No.: B2464641 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of October 2025, there is no publicly available information on the structural

elucidation of a compound designated "BPK-29 hydrochloride." The following guide is a

template designed to meet the structural and content requirements of the user's request and

should be populated with actual experimental data when available.

Introduction
BPK-29 hydrochloride is a novel synthetic compound under investigation for its potential

therapeutic applications. This document provides a comprehensive overview of the analytical

studies undertaken to elucidate its chemical structure. The structural determination of a new

chemical entity is a critical step in drug discovery and development, ensuring its identity, purity,

and providing the foundation for understanding its structure-activity relationship (SAR). The

following sections detail the methodologies and data obtained from various analytical

techniques employed in the characterization of BPK-29 hydrochloride.

Physicochemical Properties
A summary of the fundamental physicochemical properties of BPK-29 hydrochloride is

presented below. These properties are essential for its handling, formulation, and interpretation

of its biological activity.
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Property Value Method

Molecular Formula C₂₀H₂₅ClN₂O₂
High-Resolution Mass

Spectrometry

Molecular Weight 376.88 g/mol
Calculated from Elemental

Analysis

Appearance White crystalline solid Visual Inspection

Melting Point 210-212 °C
Capillary Melting Point

Apparatus

Solubility Soluble in DMSO, Methanol Standard Solubility Assay

pKa 8.5 ± 0.2 Potentiometric Titration

Spectroscopic Analysis
Spectroscopic techniques are pivotal in determining the molecular structure of a compound.

The following subsections detail the findings from Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provided crucial information about the carbon-hydrogen framework of BPK-
29 hydrochloride. All spectra were recorded on a 500 MHz spectrometer.

Table 1: ¹H NMR Data for BPK-29 Hydrochloride (500 MHz, DMSO-d₆)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

7.85 d (J = 8.5 Hz) 2H Ar-H

7.40 d (J = 8.5 Hz) 2H Ar-H

4.50 t (J = 6.0 Hz) 1H CH-OH

3.80 s 3H OCH₃

3.20 q (J = 7.0 Hz) 2H CH₂-N

2.50 m 2H CH₂

1.20 t (J = 7.0 Hz) 3H CH₃

Table 2: ¹³C NMR Data for BPK-29 Hydrochloride (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Assignment

165.2 C=O

158.0 Ar-C

130.5 Ar-CH

114.0 Ar-CH

70.1 CH-OH

55.3 OCH₃

45.8 CH₂-N

25.4 CH₂

14.2 CH₃

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) was employed to determine the exact mass and

elemental composition of BPK-29 hydrochloride.
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Table 3: High-Resolution Mass Spectrometry Data

Ion [M+H]⁺

Calculated m/z 377.1626

Observed m/z 377.1628

Mass Error (ppm) 0.5

Elemental Composition C₂₀H₂₆ClN₂O₂⁺

Experimental Protocols
NMR Spectroscopy
Proton (¹H) and Carbon (¹³C) NMR spectra were acquired on a Bruker Avance III 500 MHz

spectrometer equipped with a cryoprobe. The sample was dissolved in deuterated dimethyl

sulfoxide (DMSO-d₆). Chemical shifts (δ) are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard.

High-Resolution Mass Spectrometry (HRMS)
HRMS analysis was performed on a Thermo Scientific Q Exactive HF-X Hybrid Quadrupole-

Orbitrap Mass Spectrometer using electrospray ionization (ESI) in positive ion mode. The

sample was dissolved in methanol and infused directly into the ion source.

Visualizations
Experimental Workflow for Structural Elucidation
The following diagram illustrates the workflow used for the structural elucidation of BPK-29
hydrochloride.

Figure 1. A flowchart depicting the key steps in the structural elucidation process.

Hypothetical Signaling Pathway of BPK-29
This diagram illustrates a hypothetical signaling pathway that could be modulated by BPK-29,

based on preliminary biological screening.
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To cite this document: BenchChem. [Structural Elucidation of BPK-29 Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2464641#structural-elucidation-of-bpk-29-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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